tert-butyl 2-(N'-hydroxycarbamimidoyl)acetate

• Molecular Formula: C7H14N2O3
• Molecular Weight: 174.20 g/mol
• IUPAC Name: tert-butyl 3-amino-3-hydroxyiminopropanoate
• InChI: InChI=1S/C7H14N2O3/c1-7(2,3)12-6(10)4-5(8)9-11/h11H,4H2,1-3H3,(H2,8,9)
• InChI Key: AKHKDZQXAXCAOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(=NO)N

Description

Tert-butyl 2-(N'-hydroxycarbamimidoyl)acetate is a useful research compound. Its molecular formula is C7H14N2O3 and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl cyanoacetate (1.0 g) was dissolved in ethanol (10 mL), and aqueous hydroxyamine solution (50%, 0.5 mL) was added dropwise under ice-cooling. After stirring at room temperature for 5 hr, the mixture was diluted with ethyl acetate, and washed with brine, and the organic layer was dried over sodium sulfate. The solvent was evaporated under reduced pressure and ethyl acetate-hexane was added. The resulting precipitate was collected by filtration to give the object product (820 mg, 67%).